alpha1-Sitosterol
alpha1-Sitosterol
(Z)-24-ethylidenelophenol is a 3beta-hydroxy steroid and a Delta(7)-sterol. It derives from a hydride of a stigmastane.
Brand Name:
Vulcanchem
CAS No.:
474-40-8
VCID:
VC0146547
InChI:
InChI=1S/C30H50O/c1-8-22(19(2)3)10-9-20(4)24-13-14-26-23-11-12-25-21(5)28(31)16-18-30(25,7)27(23)15-17-29(24,26)6/h8,11,19-21,24-28,31H,9-10,12-18H2,1-7H3/b22-8-/t20-,21+,24-,25+,26+,27+,28+,29-,30+/m1/s1
SMILES:
CC=C(CCC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4C)O)C)C)C(C)C
Molecular Formula:
C30H50O
Molecular Weight:
426.7 g/mol
alpha1-Sitosterol
CAS No.: 474-40-8
Reference Standards
VCID: VC0146547
Molecular Formula: C30H50O
Molecular Weight: 426.7 g/mol
CAS No. | 474-40-8 |
---|---|
Product Name | alpha1-Sitosterol |
Molecular Formula | C30H50O |
Molecular Weight | 426.7 g/mol |
IUPAC Name | (3S,4S,5S,9R,10S,13R,14R,17R)-4,10,13-trimethyl-17-[(Z,2R)-5-propan-2-ylhept-5-en-2-yl]-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol |
Standard InChI | InChI=1S/C30H50O/c1-8-22(19(2)3)10-9-20(4)24-13-14-26-23-11-12-25-21(5)28(31)16-18-30(25,7)27(23)15-17-29(24,26)6/h8,11,19-21,24-28,31H,9-10,12-18H2,1-7H3/b22-8-/t20-,21+,24-,25+,26+,27+,28+,29-,30+/m1/s1 |
Standard InChIKey | LPZCCMIISIBREI-JXMPMKKESA-N |
Isomeric SMILES | C/C=C(/CC[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=CC[C@@H]4[C@@]3(CC[C@@H]([C@H]4C)O)C)C)\C(C)C |
SMILES | CC=C(CCC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4C)O)C)C)C(C)C |
Canonical SMILES | CC=C(CCC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4C)O)C)C)C(C)C |
Appearance | Powder |
Description | (Z)-24-ethylidenelophenol is a 3beta-hydroxy steroid and a Delta(7)-sterol. It derives from a hydride of a stigmastane. |
Synonyms | (3β,4α,5α,24Z)-4-Methyl-stigmasta-7,24(28)-dien-3-ol;_x000B_4α-Methyl-5α-stigmasta-7,24(28)-dien-3β-ol; Citrostadienol; 24-Ethylidenelophenol; 5α-Sitosterol; 24-Ethylidene-lophenol; α1-Sitosterol |
PubChem Compound | 9548595 |
Last Modified | Nov 11 2021 |
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